Cas no 116822-18-5 (N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide)

N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide structure
116822-18-5 structure
Product Name:N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide
CAS No:116822-18-5
MF:C13H19N5O
MW:261.322861909866
CID:2661171
Update Time:2023-08-06

N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(Diethylamino)ethyl]-1H-benzotriazole-5-carboxamide
    • N-[2-(diethylamino)ethyl]-2H-benzotriazole-5-carboxamide
    • 5-[(2-Diethylaminoethyl)carbamoyl]-1H-benzotriazole
    • N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide
    • Inchi: 1S/C13H19N5O/c1-3-18(4-2)8-7-14-13(19)10-5-6-11-12(9-10)16-17-15-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,19)(H,15,16,17)
    • InChI Key: GVUJDYRSFZYPPQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2C(C=1)=NNN=2)NCCN(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 295
  • Topological Polar Surface Area: 73.9
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